Cas no 1152996-20-7 (1-(3,5-Dimethylphenyl)cyclobutan-1-amine)

• Product Name: 1-(3,5-Dimethylphenyl)cyclobutan-1-amine
• CAS No: 1152996-20-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5012491
• PubChem ID: 43515025
• Update Time: 2025-10-28

1-(3,5-Dimethylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)cyclobutan-1-amine
• EN300-1629734
• CS-0306740
• 1152996-20-7
• 1-(35-dimethylphenyl)cyclobutan-1-amine hydrochloride
• 1-(3,5-Dimethylphenyl)cyclobutan-1-amine

• Inchi： 1S/C12H17N/c1-9-6-10(2)8-11(7-9)12(13)4-3-5-12/h6-8H,3-5,13H2,1-2H3
• InChI Key： PIZKLIGVTRVTMD-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)C=C(C)C=2)CCC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Additional information on 1-(3,5-Dimethylphenyl)cyclobutan-1-amine

1-(3,5-Dimethylphenyl)cyclobutan-1-amine: An Overview of a Promising Compound (CAS No. 1152996-20-7)

1-(3,5-Dimethylphenyl)cyclobutan-1-amine (CAS No. 1152996-20-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1-(3,5-Dimethylphenyl)cyclobutan-1-amine is characterized by a cyclobutane ring substituted with an amine group and a 3,5-dimethylphenyl moiety. The presence of these functional groups imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various biological studies. The cyclobutane ring is known for its strained nature, which can influence the compound's reactivity and stability. The 3,5-dimethylphenyl group, on the other hand, contributes to the molecule's lipophilicity and can affect its interactions with biological targets.

Synthesis of 1-(3,5-Dimethylphenyl)cyclobutan-1-amine has been reported using various methods. One common approach involves the reaction of 3,5-dimethylbenzaldehyde with cyclobutanone in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields the desired product in moderate to good yields and has been widely adopted in both academic and industrial settings. Recent advancements in synthetic methodologies have also explored the use of transition-metal-catalyzed reactions to improve the efficiency and selectivity of the synthesis process.

In terms of biological activities, 1-(3,5-Dimethylphenyl)cyclobutan-1-amine has shown promising results in several areas. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, it has been found to exhibit agonistic or antagonistic effects on certain GPCRs, depending on the specific receptor subtype and experimental conditions. These findings suggest that 1-(3,5-Dimethylphenyl)cyclobutan-1-amine could be developed into novel drugs for treating conditions such as pain, inflammation, and neurological disorders.

Recent research has also focused on the pharmacokinetic properties of 1-(3,5-Dimethylphenyl)cyclobutan-1-amine. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. For instance, it has been found to have good oral bioavailability and a relatively long half-life in vivo. These properties are crucial for ensuring that the compound can effectively reach its target sites and exert its therapeutic effects.

Clinical trials involving 1-(3,5-Dimethylphenyl)cyclobutan-1-amine are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further studies are needed to fully understand its long-term safety profile and potential side effects.

In addition to its therapeutic applications, 1-(3,5-Dimethylphenyl)cyclobutan-1-amine has also been studied for its potential use as a research tool in understanding the mechanisms of GPCR signaling pathways. Its ability to selectively modulate specific receptor subtypes makes it a valuable probe for investigating receptor-ligand interactions and downstream signaling events. This can provide valuable insights into the molecular basis of various diseases and aid in the development of more targeted therapies.

The future outlook for 1-(3,5-Dimethylphenyl)cyclobutan-1-amine is promising. Ongoing research continues to uncover new aspects of its biological activities and potential applications. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in both basic research and drug development efforts.

In conclusion, 1-(3,5-Dimethylphenyl)cyclobutan-1-amine (CAS No. 1152996-20-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.